Cas no 1261498-36-5 (Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid)

• Product Name: Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid
• CAS No: 1261498-36-5
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4789989
• Update Time: 2025-05-25

Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-6-1-2-7(13(19)14(20)21)8(3-6)9-4-11(17)12(18)5-10(9)16/h1-5,13,19H,(H,20,21)
• InChI Key： MQWMKLVISGTMBW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CC=1C(C(=O)O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 5
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid

Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic Acid: A Comprehensive Overview

Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid, with the CAS number 1261498-36-5, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a biphenyl moiety substituted with chlorine atoms and an acetic acid group. The presence of hydroxyl and chlorinated groups makes it a versatile molecule with potential applications in various industries.

The biphenyl structure of this compound plays a crucial role in its chemical properties. The term biphenyl refers to two phenyl rings connected by a single bond, which contributes to the molecule's stability and aromaticity. The substitution pattern of the chlorine atoms at positions 5, 2', 4', and 5' on the biphenyl ring further enhances its chemical reactivity and selectivity. This substitution pattern is critical in determining the compound's behavior in different chemical environments.

The acetic acid group attached to the biphenyl ring introduces additional functional diversity to the molecule. Acetic acid is a carboxylic acid derivative, which can participate in various chemical reactions such as esterification and condensation. This makes Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid a valuable intermediate in organic synthesis. Its ability to form stable esters and amides has been explored in recent studies for developing advanced materials.

Recent research has focused on the potential of this compound in biomedical applications. Studies have shown that Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid can serve as a precursor for drug delivery systems due to its unique physicochemical properties. The hydroxyl group allows for controlled release mechanisms, while the chlorinated biphenyl structure provides stability under physiological conditions.

In addition to its biomedical applications, this compound has also been investigated for its role in polymer chemistry. The biphenyl structure is known to enhance the mechanical properties of polymers, making it a promising candidate for high-performance materials. Recent advancements in polymer synthesis have leveraged this compound's ability to form cross-linked networks, resulting in materials with improved thermal stability and mechanical strength.

The synthesis of Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid involves a multi-step process that combines aromatic substitution reactions with carboxylation techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets industrial standards. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of its production.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Recent studies have explored its biodegradation under various environmental conditions, revealing that it undergoes slow oxidation processes under aerobic conditions. This information is critical for developing sustainable practices in industries that utilize this compound.

In conclusion, Hydroxy-(5,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, biomedical research, and polymer chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological innovations.